Cas no 406206-10-8 (2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile)
406206-10-8 structure
Product Name:2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile
CAS No:406206-10-8
MF:C14H8F3NO2
MW:279.214034080505
CID:2826442
PubChem ID:12971882
Update Time:2025-04-21
2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- DTXCID70465046
- SCHEMBL6230387
- 406206-10-8
- 1-[2-Cyano-3-(trifluoromethyl)phenoxy]-3-hydroxybenzene
- 2-(3-HYDROXYPHENOXY)-6-(TRIFLUOROMETHYL)BENZONITRILE
- DTXSID60514239
- 2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile
-
- Inchi: 1S/C14H8F3NO2/c15-14(16,17)12-5-2-6-13(11(12)8-18)20-10-4-1-3-9(19)7-10/h1-7,19H
- InChI Key: VQBGEBYOIZKGOJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1C#N)OC1C=CC=C(C=1)O)(F)F
Computed Properties
- Exact Mass: 279.05071298Da
- Monoisotopic Mass: 279.05071298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 53.3Ų
2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
406206-10-8 (2-(3-Hydroxyphenoxy)-6-(trifluoromethyl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk